Cas no 2228868-49-1 (3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid
• CAS No: 2228868-49-1
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5881893
• PubChem ID: 165973888
• Update Time: 2025-10-31

3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid
• EN300-1918282
• 2228868-49-1

• Inchi： 1S/C11H8BrNO3/c12-7-1-2-9-6(3-7)4-8(13-9)5-10(14)11(15)16/h1-4,13H,5H2,(H,15,16)
• InChI Key： AMQWVLUDCBSQQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(CC(C(=O)O)=O)N2

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid

Introduction to 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid (CAS No: 2228868-49-1)

3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228868-49-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a 5-bromo-1H-indole moiety linked to a 2-oxopropanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both the indole ring system and the carboxylic acid functionality makes it a versatile scaffold for further chemical modifications and biological evaluations.

The 5-bromo-1H-indole moiety is a well-documented pharmacophore in drug discovery, known for its role in modulating various biological pathways. Indole derivatives have been extensively studied for their applications in treating neurological disorders, cancer, and infectious diseases. The bromine substituent at the 5-position enhances the reactivity of the indole ring, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to novel therapeutic agents.

The 2-oxopropanoic acid component, also known as acetoacetic acid, introduces a β-ketoester functionality into the molecule. This group is particularly interesting because it can undergo various transformations, including decarboxylation, condensation reactions, and Michael additions. These chemical properties make 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid a valuable intermediate in synthesizing more intricate molecules. For instance, it can be used to generate Schiff bases or to participate in enolate-mediated reactions, which are crucial in organic synthesis.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the indole scaffold can interact with multiple targets, including enzymes and receptors involved in disease pathways. Specifically, the 5-bromo-1H-indole moiety has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The bromine atom at this position not only enhances binding affinity but also facilitates further derivatization, making it an ideal candidate for structure-activity relationship (SAR) studies.

The 2-oxopropanoic acid moiety in 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid adds another layer of functional diversity. This group can be converted into various derivatives, such as esters or amides, which can modify the pharmacokinetic properties of the molecule. For example, esterification of the carboxylic acid can improve solubility and bioavailability, while amide formation can enhance metabolic stability. These modifications are essential in drug development, as they can significantly influence the efficacy and safety of a therapeutic agent.

Recent advancements in computational chemistry have further accelerated the discovery of novel indole derivatives like 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. These computational methods have been particularly useful in identifying potential drug candidates that interact with specific biological targets. For instance, virtual screening has been employed to discover indole derivatives with inhibitory activity against kinases and other enzymes implicated in cancer progression.

The synthesis of 3-(5-bromo-1H-indol-2-yl)-2-oxopropanoic acid involves multi-step organic transformations that highlight its synthetic utility. The starting materials typically include commercially available brominated indoles and acetoacetic acid derivatives or their equivalents. Key steps include bromination at the 5-position of the indole ring followed by condensation with a suitable electrophile to introduce the 2-oxopropanoic acid moiety. The reaction conditions must be carefully controlled to ensure high yields and purity.

In conclusion,3-(5-bromo-1H-indol-2-yl)-2 oxopropanoic acid (CAS No: 2228868 49 1) represents a promising scaffold for pharmaceutical research due to its structural features and potential biological activities. The combination of the 5-bromo 1H indole pharmacophore and the 2 oxopropanoic acid functional group offers numerous opportunities for further chemical exploration and medicinal chemistry applications. As research continues to uncover new therapeutic targets and mechanisms,3-(5-bromo 1H indol 2 yl) 2 oxopropanoic acid is likely to play a significant role in developing innovative treatments for various diseases.